Cas no 1903842-93-2 (N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1903842-93-2
• MF: C₁₈H₁₅N₅O₃S₂
• MW: 413.473400354385
• CID: 5802767
• PubChem ID: 92127041
• Update Time: 2025-07-09

N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• F6523-2509
• N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• AKOS025388423
• 1903842-93-2
• N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C18H15N5O3S2/c24-28(25,13-3-5-15-12(10-13)7-8-26-15)19-11-18-21-20-17-6-4-14(22-23(17)18)16-2-1-9-27-16/h1-6,9-10,19H,7-8,11H2
• InChI Key： DTACBWWYXKZHHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCC1=NN=C2C=CC(C3=CC=CS3)=NN12)(=O)=O

Computed Properties

• Exact Mass: 413.06163170g/mol
• Monoisotopic Mass: 413.06163170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 135Ų

Additional information on N-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b][pyridazin-3-ylmethyl]}-2,3-dihydro-1-benzofuran-5-sulfonamide: A Comprehensive Overview

N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1903842-93-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The following overview delves into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis: The compound N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is characterized by its complex heterocyclic framework. The core structure consists of a 1,2,4triazolo[4,3-b]pyridazine ring fused to a thiophene moiety and a 2,3-dihydrobenzofuran sulfonamide group. This combination of functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the 1,2,4triazolo[4,3-b]pyridazine core through cyclization reactions and subsequent functionalization with the thiophene and sulfonamide groups.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to exhibit significant anti-cancer properties against various cancer cell lines. Mechanistic studies suggest that the compound targets multiple signaling pathways involved in cancer progression, including the PI3K/AKT and MAPK pathways.

Clinical Potential: The promising preclinical results have led to increased interest in exploring the clinical potential of N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases and cancer. Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. These findings suggest that this compound has the potential to become a valuable addition to the current therapeutic arsenal for these conditions.

Mechanistic Insights: Understanding the molecular mechanisms underlying the biological activities of N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide is crucial for optimizing its therapeutic applications. Recent research has focused on elucidating its interactions with key cellular targets. For instance, studies have shown that this compound can modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and immune responses. Additionally, it has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways.

Future Directions: Despite the promising results obtained so far, further research is needed to fully understand the therapeutic potential of N-{6-(Thiophen-2-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide. Ongoing studies are aimed at optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specificity. These advancements are expected to pave the way for more effective treatments for inflammatory diseases and cancer.

In conclusion,N-{6-(Thiophen-2-y l)-1 , 2 , 4 t r i az o l o [ 4 , 3 - b ] p y r i d az i n - 3 - y l m e t h y l } - 2 , 3 - d i h y d r o - 1 - b e n z o f u r a n - 5 - s u l f o n a m i d e strong > (CAS No. 1903842-93-2) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and clinical development.